![molecular formula C16H18Cl2N2O2S B2820193 2,5-dichloro-N-(4-(dimethylamino)phenethyl)benzenesulfonamide CAS No. 952982-03-5](/img/structure/B2820193.png)
2,5-dichloro-N-(4-(dimethylamino)phenethyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of 2,5-dichloro-N-(4-(dimethylamino)phenethyl)benzenesulfonamide is characterized by the presence of two chlorine atoms, a dimethylamino group, and a phenethyl group attached to a benzenesulfonamide core.Scientific Research Applications
Antibacterial and Enzymatic Inhibition Applications
Research into derivatives of benzenesulfonamide, such as the related compound N-(2,3-dimethylphenyl)benzenesulfonamide, has shown promising results in antibacterial activities. A study by Abbasi et al. (2016) reported that synthesized compounds of this class exhibited moderate to high activity against Gram-positive and Gram-negative bacterial strains. Additionally, some compounds demonstrated good inhibition of α-glucosidase enzyme, indicating potential for anti-enzymatic applications.
Structural and Molecular Studies
Structural and molecular-electronic studies on similar compounds, such as 2,4-dimethyl-5-[methyl(phenylsulfonyl)amino]benzenesulfonamide, have been conducted. Rublova et al. (2017) in their study here synthesized and characterized new structural isomers, providing insights into their molecular structure and kinetic behavior.
Antitumor and Antiviral Applications
Research on benzenesulfonamide derivatives has shown potential in antitumor and antiviral applications. For instance, Fahim and Shalaby (2019) detailed here synthesized novel compounds that exhibited significant in vitro antitumor activity against various cell lines. They also conducted molecular docking studies to evaluate the interaction of these compounds with viral enzymes.
Photodynamic Therapy in Cancer Treatment
In the field of photodynamic therapy for cancer treatment, derivatives of benzenesulfonamide have been explored. Pişkin et al. (2020) as discussed here synthesized and characterized new benzenesulfonamide derivative groups showing potential as Type II photosensitizers in cancer treatment due to their high singlet oxygen quantum yield.
Antimicrobial Activity
Ghorab et al. (2017) reported in this study synthesized new benzenesulfonamide derivatives with interesting antimicrobial activity. These compounds displayed higher activity compared to reference drugs, indicating their potential as antimicrobial agents.
Safety and Hazards
properties
IUPAC Name |
2,5-dichloro-N-[2-[4-(dimethylamino)phenyl]ethyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18Cl2N2O2S/c1-20(2)14-6-3-12(4-7-14)9-10-19-23(21,22)16-11-13(17)5-8-15(16)18/h3-8,11,19H,9-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHPBSCDNXMVALS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)CCNS(=O)(=O)C2=C(C=CC(=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18Cl2N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,5-dichloro-N-(4-(dimethylamino)phenethyl)benzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.